Azetidin-1-yl(azetidin-3-yl)methanone
Cat. No. B7967404
M. Wt: 140.18 g/mol
InChI Key: GVMHFLKYUIUXIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)N1CC(C(=O)N2CCC2)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[C:8]([O:9][C:10](=[O:11])[N:15]1[CH2:16][CH:17]([C:19](=[O:20])[N:21]2[CH2:22][CH2:23][CH2:24]2)[CH2:18]1)([CH3:12])([CH3:13])[CH3:14].[Cl:25][CH2:26][Cl:27].[F:1][C:2]([F:3])([F:4])[C:5]([OH:6])=[O:7]>>[NH:15]1[CH2:16][CH:17]([C:19](=[O:20])[N:21]2[CH2:22][CH2:23][CH2:24]2)[CH2:18]1
|
Inputs
Step One
|
Name
|
CC(C)(C)OC(=O)N1CC(C(=O)N2CCC2)C1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CC(C(=O)N2CCC2)C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(C1CNC1)N1CCC1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
